Cas no 912763-45-2 (4-(3-chlorophenyl)-1H-imidazole)

• Product Name: 4-(3-chlorophenyl)-1H-imidazole
• CAS No: 912763-45-2
• MF: C₉H₇ClN₂
• MW: 178.618280649185
• MDL: MFCD08688827
• CID: 996186
• PubChem ID: 45120708
• Update Time: 2025-09-22

4-(3-chlorophenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 5-(3-chlorophenyl)-
• 4-(3-Chloro-Phenyl)1H-Imidazole
• 4-(3-chlorophenyl)-1H-imidazole
• 912763-45-2
• 1h-imidazole,5-(3-chlorophenyl)-
• CHEMBL4871575
• HQJ
• BDBM50575440
• YAJYVAFOVNSPBQ-UHFFFAOYSA-N
• EN300-1985348
• AKOS006288045
• SCHEMBL12781975
• SCHEMBL872414

• MDL： MFCD08688827
• Inchi： 1S/C9H7ClN2/c10-8-3-1-2-7(4-8)9-5-11-6-12-9/h1-6H,(H,11,12)
• InChI Key： YAJYVAFOVNSPBQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=CN=CN1

Computed Properties

• Exact Mass: 178.0297759g/mol
• Monoisotopic Mass: 178.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles